N-benzyl-N-[(2-hydroxy-7-methyl-3-quinolinyl)methyl]-2-methoxyacetamide

• IUPAC Name: N-benzyl-2-methoxy-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]acetamide
• InChI: InChI=1S/C21H22N2O3/c1-15-8-9-17-11-18(21(25)22-19(17)10-15)13-23(20(24)14-26-2)12-16-6-4-3-5-7-16/h3-11H,12-14H2,1-2H3,(H,22,25)
• InChI Key: YSXOEXQHJZYDBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)CN(CC3=CC=CC=C3)C(=O)COC
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-benzyl-N-[(2-hydroxy-7-methyl-3-quinolinyl)methyl]-2-methoxyacetamide involves multi-step organic reactions, starting from basic quinoline derivatives or benzyl compounds. For instance, the synthesis of related quinoline and naphthyridine derivatives involves the use of nitromethyl substituents as precursors and subsequent cyclization processes to obtain the desired structure (Walz & Sundberg, 2000).

Molecular Structure Analysis

The molecular structure of compounds similar to N-benzyl-N-[(2-hydroxy-7-methyl-3-quinolinyl)methyl]-2-methoxyacetamide reveals intriguing features such as hydrogen bonding and planar conformations. For instance, crystallographic studies of related compounds show the presence of classical N-H...O hydrogen bonds and weak non-standard C-H...O hydrogen bonds, contributing to the compound's stability and interactions (Camerman et al., 2005).

Chemical Reactions and Properties

Chemical reactions involving N-benzyl-N-[(2-hydroxy-7-methyl-3-quinolinyl)methyl]-2-methoxyacetamide or its analogs typically involve functional group transformations, ring formation, and cyclization processes. These reactions are crucial for modifying the compound's chemical structure to enhance its pharmacological properties.

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystallinity, are significantly influenced by their molecular structure. The extended conformation of the 2-acetylaminoacetamide moiety, for example, affects the compound's physical state and solubility (Camerman et al., 2005).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal properties, it could interact with biological targets in a variety of ways, depending on the exact structure and functional groups present.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas like medicinal chemistry, materials science, and synthetic methodology. Future research could explore the synthesis, characterization, and potential uses of this compound.